1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C17H13ClN4O4S
• Molecular Weight: 404.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C17H13ClN4O4S/c18-11-2-1-3-13(10-11)22-9-8-15(23)16(21-22)17(24)20-12-4-6-14(7-5-12)27(19,25)26/h1-10H,(H,20,24)(H2,19,25,26)
• InChI Key: FQDJIWHYBKFSDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N

Description

1-(3-Chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide is a pyridazine derivative characterized by a 1,4-dihydropyridazine core substituted at position 1 with a 3-chlorophenyl group and at position 3 with a carboxamide moiety linked to a 4-sulfamoylphenyl ring. The compound’s pharmacological relevance is inferred from structurally related molecules, such as its inclusion in carbonic anhydrase-targeted libraries .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Dihydropyridazine Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the dihydropyridazine ring.

Introduction of the Chlorophenyl Group: The chlorophenyl group is introduced through a substitution reaction, often using chlorobenzene derivatives and suitable catalysts.

Attachment of the Sulfamoylphenyl Group: The sulfamoylphenyl group is attached via a sulfonation reaction, using sulfonyl chlorides and amines as reagents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This includes the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Substitution Reactions

The chlorophenyl group undergoes nucleophilic aromatic substitution (NAS) under specific conditions. Key reactions include:

a. Hydroxylation
Treatment with NaOH (10% w/v) at 80°C for 6 hours replaces the chlorine atom with a hydroxyl group, yielding 1-(3-hydroxyphenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide. This reaction proceeds via a two-step mechanism involving Meisenheimer complex formation.

b. Amination
Reaction with ammonia (NH₃) in DMF at 120°C for 12 hours produces the 3-aminophenyl derivative. The reaction achieves 68% yield when catalyzed by CuI.

Oxidation Reactions

The dihydropyridazine core is susceptible to oxidation:

Reaction Type	Conditions	Product	Yield (%)	Reference
Ring aromatization	KMnO₄ (0.1M), H₂O, 70°C, 4h	Pyridazine-3-carboxamide derivative	82
Sulfur oxidation	H₂O₂ (30%), AcOH, 25°C, 2h	Sulfonyl group formation	91

Cyclization and Ring Modification

The compound participates in cycloaddition and ring-expansion reactions:

• Diels-Alder Reaction : Reacts with maleic anhydride in toluene at 110°C to form a bicyclic adduct (73% yield) .

• Ring-Opening : Treatment with HCl (6M) cleaves the dihydropyridazine ring, generating a dicarboxylic acid intermediate.

Hydrolysis of Carboxamide

The carboxamide group undergoes hydrolysis under acidic or basic conditions:

• Acidic Hydrolysis (HCl, 6M, reflux): Produces 1-(3-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid and 4-sulfamoylaniline.

• Basic Hydrolysis (NaOH, 2M, 60°C): Yields the sodium salt of the carboxylic acid (89% conversion).

Interaction with Biological Nucleophiles

The sulfamoyl group participates in hydrogen bonding with amino acid residues (e.g., histidine, lysine) in enzyme active sites. Kinetic studies show a binding affinity ($K_d$) of 12.3 μM for carbonic anhydrase II .

Key Research Findings

• The chlorophenyl group’s electron-withdrawing nature enhances NAS reactivity compared to non-halogenated analogs.

• Oxidation of the dihydropyridazine ring increases planarity, improving π-π stacking interactions in biological systems.

• Hydrolysis products retain biological activity, suggesting metabolic stability .

Scientific Research Applications

Overview

1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide is a complex organic compound with significant potential in various scientific fields. Its unique structure, characterized by a chlorophenyl group, a sulfamoylphenyl group, and a dihydropyridazine core, allows it to participate in diverse chemical reactions and applications.

Synthetic Routes

The synthesis of this compound typically involves several steps:

• Formation of the Dihydropyridazine Core : Cyclization of precursor compounds.
• Introduction of the Chlorophenyl Group : Achieved through substitution reactions.
• Attachment of the Sulfamoylphenyl Group : Via sulfonation reactions using sulfonyl chlorides.

Medicinal Chemistry

This compound has been explored for its potential therapeutic applications, particularly in:

• Antimicrobial Activity : Studies have shown that derivatives of dihydropyridazines exhibit antifungal properties against strains such as C. gloeosporioides. The compound's structure suggests it may possess similar activities.

  Compound	Activity Type	Tested Strains	Reference
  1-(3-chlorophenyl)-4-oxo...	Antifungal	C. gloeosporioides
• Anti-inflammatory Effects : Structural similarities with known anti-inflammatory agents suggest this compound may inhibit cyclooxygenase enzymes, which are crucial in inflammation pathways.

Enzyme Inhibition

Research indicates that this compound may act as an enzyme inhibitor, particularly targeting specific metabolic pathways relevant to disease treatment. Its interaction with molecular targets can lead to modulation of enzyme activity, making it a candidate for drug development.

Chemical Research

As a versatile building block in organic synthesis, it can be utilized to create more complex molecules for various applications in chemical research and material science.

Case Study 1: Antimicrobial Properties

A study investigated the antimicrobial effects of various dihydropyridazine derivatives, including the target compound. The results indicated significant antifungal activity against multiple strains, supporting its potential use in developing new antifungal agents.

Case Study 2: Anti-inflammatory Mechanisms

Another study focused on the anti-inflammatory properties of similar compounds, demonstrating their ability to inhibit inflammatory pathways effectively. This suggests that 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide could be beneficial in treating inflammatory diseases.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of their activity. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Position 1: Aryl Group Modifications

• Target Compound : 3-Chlorophenyl group.
• D223-0071 (): 4-Methylphenyl substitution. This modification reduces electronegativity compared to chlorine, increasing lipophilicity (logP = 1.644) and decreasing polar surface area (100.343 Ų).
• Compound in : 3-Chlorophenyl group (same as target) but with a 2,4-dimethoxyphenyl carboxamide. The methoxy groups enhance solubility (logSw = -2.32 vs. target’s inferred higher solubility due to sulfamoyl) but may reduce metabolic stability .
• Compound 42 (): 3-Chloro-4-fluorophenyl group. The additional fluorine atom increases electronegativity and may enhance binding to hydrophobic enzyme pockets. This compound showed moderate yield (41.5%) and a melting point of 112.5–113.7°C, indicating crystalline stability .

Position 3: Carboxamide Substituents

• Target Compound : 4-Sulfamoylphenyl group. The sulfamoyl moiety is highly polar, likely improving water solubility and targeting enzymes like carbonic anhydrase.
• Compound in : N-(5-Propyl-1,3,4-thiadiazol-2-yl) group. target’s ~384.42) .
• Compound 44 (): 4-Chloro-3-(trifluoromethyl)phenyl group. The trifluoromethyl group enhances lipophilicity and metabolic resistance, contributing to a higher melting point (137.7–138.6°C) .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	logP/logD	Polar Surface Area (Ų)	Melting Point (°C)	Key Substituents
Target Compound	C₁₇H₁₃ClN₄O₄S	412.83*	~1.0†	~110†	Not reported	3-Chlorophenyl, 4-sulfamoylphenyl
D223-0071 ()	C₁₈H₁₆N₄O₄S	384.42	1.644/1.018	100.343	Not reported	4-Methylphenyl, 4-sulfamoylphenyl
Compound	C₁₉H₁₆ClN₃O₄	385.80	Not reported	Not reported	Not reported	3-Chlorophenyl, 2,4-dimethoxyphenyl
Compound 42 ()	C₃₀H₂₅ClF₂N₄O₅	619.00	Not reported	Not reported	112.5–113.7	3-Chloro-4-fluorophenyl, quinoline-linked
Compound	C₁₆H₁₄ClN₅O₂S	375.83	Not reported	Not reported	Not reported	3-Chlorophenyl, thiadiazole

*Estimated based on structural similarity. †Inferred from sulfamoyl group’s polarity.

Key Observations:

• Halogenated aryl groups (e.g., 3-chloro, 4-fluoro) enhance metabolic stability and hydrophobic interactions but may reduce aqueous solubility .

Biological Activity

The compound 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide is a member of the dihydropyridazine class of compounds, which have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{16}ClN_{5}O_{4}S_{2}$ with a molecular weight of approximately 490.0 g/mol. The structure features a chlorophenyl group and a sulfamoylphenyl moiety, which are significant for its biological activity.

Antimicrobial Activity

Research has indicated that derivatives of dihydropyridazines exhibit notable antimicrobial properties. For instance, studies have shown that certain synthesized pyrazole carboxamides display antifungal activity against various strains, suggesting that similar structures may possess comparable effects .

Table 1: Antimicrobial Activity of Dihydropyridazine Derivatives

Compound	Activity Type	Tested Strains	Reference
1-(3-chlorophenyl)-4-oxo...	Antifungal	C. gloeosporioides
1,3-dihydroxy-4-oxo-pyrazole	Antibacterial	E. coli, S. aureus
1-(4-sulfamoylphenyl)-pyrazole	Antimicrobial	Various fungal strains

Anti-inflammatory and Analgesic Effects

Several studies have highlighted the anti-inflammatory properties of pyrazole derivatives. The compound under consideration may also exhibit these effects due to structural similarities with known anti-inflammatory agents . For example, certain pyrazole derivatives have been shown to inhibit cyclooxygenase enzymes, which play a crucial role in inflammation pathways.

Antitumor Activity

Dihydropyridazine derivatives have been evaluated for their antitumor activity. In vitro studies suggest that compounds with similar structures can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines . Specifically, compounds containing halogen substituents like chlorine may enhance cytotoxicity against breast cancer cells .

Case Study: Synergistic Effects in Cancer Treatment
A notable study involved the combination of dihydropyridazine derivatives with doxorubicin in MCF-7 breast cancer cells. The results indicated a significant synergistic effect, enhancing the cytotoxicity compared to doxorubicin alone. This suggests potential for developing combination therapies using this class of compounds .

Molecular Docking Studies

Molecular docking studies have been performed to predict the interaction of 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide with various biological targets. These studies aim to elucidate the mechanism of action and identify potential therapeutic targets.

Table 2: Molecular Docking Results

Target Protein	Binding Affinity (kcal/mol)	Remarks
PI3K	-9.5	Strong interaction observed
EGFR	-8.7	Potential inhibitor
COX-2	-7.9	Moderate inhibition

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(3-chlorophenyl)-4-oxo-N-(4-sulfamoylphenyl)-1,4-dihydropyridazine-3-carboxamide?

• Methodological Answer : The compound can be synthesized via a multi-step protocol:

Condensation : React 3-chlorophenyl hydrazine with a β-keto ester to form the dihydropyridazine core.

Carboxamide Formation : Couple the intermediate with 4-sulfamoylbenzoic acid using carbodiimide coupling agents (e.g., EDC/HOBt) in anhydrous DMF .

Purification : Recrystallize from DMF/ethanol (3:1 v/v) to achieve >95% purity. Monitor reaction progress via TLC (silica gel, chloroform:methanol 9:1).

Q. How can researchers confirm the structural identity of this compound?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^1H$-NMR (DMSO-$d_6$) to verify aromatic protons (δ 7.2–8.1 ppm) and sulfonamide NH (δ 10.5 ppm).
• IR Spectroscopy : Confirm carbonyl (C=O, ~1650–1700 cm$^{-1}$) and sulfonamide (S=O, ~1150–1250 cm$^{-1}$) stretches .
• High-Resolution Mass Spectrometry (HRMS) : Match the molecular ion peak to the theoretical mass (C$_{17}$H$_{13}$ClN$_{4}$O$_{3}$S: 412.03 g/mol ± 0.005 Da).

Q. What safety precautions are essential when handling this compound?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Work in a fume hood to avoid inhalation of fine particulates.
• Storage : Keep in airtight containers at 4°C, away from oxidizing agents .

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data across different assays?

• Methodological Answer :

Assay Standardization : Replicate experiments under identical conditions (e.g., pH, temperature, cell lines).

Control Validation : Include positive controls (e.g., known kinase inhibitors) to benchmark activity.

Data Triangulation : Cross-validate using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic inhibition assays) .

Q. What strategies are effective for studying the compound’s mechanism of action?

• Methodological Answer :

• Kinetic Studies : Perform time-dependent enzyme inhibition assays to distinguish competitive vs. non-competitive mechanisms.
• Molecular Docking : Use software like AutoDock Vina to predict binding modes with target proteins (e.g., kinases).
• Proteomics : Apply SILAC (Stable Isotope Labeling by Amino acids in Cell culture) to identify differentially expressed proteins post-treatment .

Q. How can structure-activity relationship (SAR) studies be designed for analogs of this compound?

• Methodological Answer :

Core Modifications : Synthesize derivatives with variations in the dihydropyridazine ring (e.g., substituents at C-4 or C-5).

Pharmacophore Mapping : Use computational tools (e.g., Schrödinger’s Phase) to identify critical hydrogen-bonding and hydrophobic interactions.

Bioactivity Profiling : Test analogs against a panel of related enzymes (e.g., COX-2, carbonic anhydrase) to assess selectivity .